3-(4-methylphenyl)-5-{[(4-methylphenyl)thio]methyl}-1,2,4-oxadiazole

• IUPAC Name: 3-(4-methylphenyl)-5-[(4-methylphenyl)sulfanylmethyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C17H16N2OS/c1-12-3-7-14(8-4-12)17-18-16(20-19-17)11-21-15-9-5-13(2)6-10-15/h3-10H,11H2,1-2H3
• InChI Key: LPLVGFVLKFIROS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CSC3=CC=C(C=C3)C
• Molecular Formula: C17H16N2OS
• Molecular Weight: 296.4 g/mol

Description

3-(4-methylphenyl)-5-{[(4-methylphenyl)thio]methyl}-1,2,4-oxadiazole is a chemical compound that belongs to the oxadiazole family. It has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(4-methylphenyl)-5-{[(4-methylphenyl)thio]methyl}-1,2,4-oxadiazole is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or proteins that are involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to have antioxidant properties, which may help protect cells from oxidative damage. It has also been shown to have anti-inflammatory properties, which may help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(4-methylphenyl)-5-{[(4-methylphenyl)thio]methyl}-1,2,4-oxadiazole in lab experiments is its ease of synthesis. It can be synthesized using simple and readily available reagents. However, one of the limitations is its low solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 3-(4-methylphenyl)-5-{[(4-methylphenyl)thio]methyl}-1,2,4-oxadiazole. One direction is to further study its potential applications in drug development, particularly in the development of new anticancer agents and antimicrobial agents. Another direction is to study its potential use in organic electronic devices, particularly in the development of new materials for organic photovoltaics. Additionally, further studies are needed to fully understand its mechanism of action and its biochemical and physiological effects.

Synthesis Methods

The synthesis of 3-(4-methylphenyl)-5-{[(4-methylphenyl)thio]methyl}-1,2,4-oxadiazole involves the reaction of 4-methylbenzenethiol with 4-methylbenzoyl hydrazide in the presence of phosphorus oxychloride. The resulting product is further treated with potassium carbonate in dimethylformamide to obtain this compound.

Scientific Research Applications

3-(4-methylphenyl)-5-{[(4-methylphenyl)thio]methyl}-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields. It has shown promising results in the development of new drugs, such as anticancer agents, antimicrobial agents, and anti-inflammatory agents. It has also been studied for its potential use in organic electronic devices, such as organic light-emitting diodes and organic photovoltaics.